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Compound of Interest

Compound Name: Eugenone

Cat. No.: B1671781

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical identifiers and properties of
eugenone. The information is presented to support research and development activities where
precise chemical information is paramount.

Core Chemical Identifiers

Eugenone, a naturally occurring aromatic ketone, has been reported in Syzygium aromaticum.
[1] Its unambiguous identification is crucial for scientific documentation, regulatory submissions,
and procurement. The following table summarizes its key chemical identifiers.
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Identifier Type Identifier Source
CAS Common Chemistry,
CAS Number 480-27-3
PubChem[1]
1-(2,4,6-
IUPAC Name trimethoxyphenyl)butane-1,3- PubChem[1]
dione
Eugenon, 1-(2,4,6-
Trimethoxyphenyl)-1,3-
Synonyms ) PubChem[1]
butanedione, 2,4,6-
Trimethoxybenzoylacetone
Molecular Formula C13H1605 PubChem[1][2][3]
Molecular Weight 252.26 g/mol PubChem[1][3]
PubChem CID 5317271 PubChem[1]
InChl=1S/C13H1605/c1-
8(14)5-10(15)13-11(17-3)6-
InChl PubChem[1][2][3]
9(16-2)7-12(13)18-4/h6-
7H,5H2,1-4H3
ZYRBXTNFHYZHSK-
InChiKey PubChem[1][2][3]
UHFFFAOYSA-N
CC(=0)CC(=0)C1=C(C=C(C=
SMILES PubChem[1][2]
c10C)oc)oc
UNII Q49DQ8CSTB PubChem[1]
ChEBI ID CHEBI:169678 PubChem[1]
DSSTox Substance ID DTXSID501318730 PubChem|[1]
HMDB ID HMDB0030668 PubChem[1]

Physicochemical Properties

A summary of key physicochemical properties of eugenone is presented below.
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Property Value Source

Human Metabolome Database

Physical Description Solid
(HMDB)[1]
] ] Human Metabolome Database
Melting Point 97 -98 °C
(HMDB)[1]
Monoisotopic Mass 252.09977361 Da PubChem[1]
XLogP (predicted) 1.4 PubChem][2]

Visualization of Chemical Identifier Relationships

The following diagram illustrates the logical relationship between eugenone and its primary
chemical identifiers.
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Structural ldentifiers

InChl > InChiKey
/ InChI=1S/C13H1605/... ZYRBXTNFHYZHSK-UHFFFAOYSA-N
SMILES

CC(=0)CC(=0)C1=C(C=C(C=C10C)OC)OC

. 4
IUPAC Name
1-(2,4,6-trimethoxyphenyl)butane-1,3-dione

Registry & Formula

Molecular Formula
C13H1605

CAS Number
480-27-3

Database Identifiers

HMDB ID
HMDBO0030668

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Eugenone | C13H1605 | CID 5317271 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. PubChemlLite - Eugenone (C13H1605) [pubchemlite.lcsb.uni.lu]

3. medkoo.com [medkoo.com]

 To cite this document: BenchChem. [Eugenone: A Comprehensive Technical Overview of its
Chemical Identity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671781#eugenone-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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